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Compound of Interest

Compound Name: C.l. Vat Green 9

Cat. No.: B1584405

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of C.l. Vat Green 9, a synthetic
dye with applications in various industrial processes. This document elucidates its molecular
characteristics, including noted discrepancies in its molecular formula and weight, and outlines
a common manufacturing protocol.

Molecular Identity and Physicochemical Properties

C.l. Vat Green 9 is a complex organic molecule, classified as a violanthrone derivative.[1] A
notable point of contention in existing literature is the precise molecular formula and,
consequently, the molecular weight of this compound. Multiple reputable sources report
conflicting data, a critical consideration for any quantitative experimental design or analysis.

One commonly cited molecular formula is C3aH14N20s, corresponding to a molecular weight of
546.5 g/mol .[2][3] Conversely, other sources identify the formula as C3aH1sNOa, with a
molecular weight of 501.49 g/mol .[1][4] This discrepancy likely arises from different structural
interpretations or the presence of derivatives. For research purposes, it is imperative to
reference the specific CAS number (6369-65-9) and consult the certificate of analysis for the
particular batch in use.

A summary of the reported quantitative data is presented below for direct comparison.
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Property Value (Source 1) Value (Source 2)
Molecular Formula C34H14N206[2][3] C34H15NOa4[1][4]
Molecular Weight 546.5 g/mol [2][3] 501.49 g/mol [1][4]
CAS Number 6369-65-9[1][2][3][4] 6369-65-9[1][2][3][4]

Synthesis Protocol: Nitration of Violanthrone

The manufacturing of C.lI. Vat Green 9 can be achieved through the nitration of
Dinaphtho[1,2,3-cd:3',2',1'-Im]perylene-5,10-dione, also known as violanthrone or purple
anthrone (C.I. 59800).[1][5] A representative experimental protocol is detailed below.

Materials:

Purple anthrone (C.I. 59800)

98% Nitric acid

Chloroacetic acid or glacial acetic acid

Ice water

Hydrochloric acid

Diffusing agent
Procedure:

o Reaction Setup: In a suitable nitrification vessel, add 600 kg of chloroacetic acid mother
liquor.

o Reactant Addition: Heat the mother liquor to 23-27°C and add 80 kg of purple anthrone. Stir
the mixture for 30 minutes to ensure suspension.

 Nitration: Slowly add 80 kg of 98% nitric acid to the suspension. Maintain the temperature
and continue the nitration reaction for 2 hours.
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» Precipitation and Filtration: Upon completion of the reaction, transfer the mixture to ice water
to dilute and precipitate the product. Filter the precipitate to isolate the crude product.

o Neutralization: Resuspend the filter cake and beat for 30 minutes. Neutralize the mixture with
hydrochloric acid to a pH of 7-8.

» Washing: Filter the neutralized product and wash with water until the filtrate is neutral.

» Finishing: The resulting filter cake is then beaten, and a diffusing agent is added. The
product is subsequently ground and dried to yield the final C.l. Vat Green 9 dye.[5]

Application Workflow: Vat Dyeing Process

C.l. Vat Green 9 is a vat dye, meaning it is applied to a substrate in a soluble, reduced (leuco)
form, and then oxidized to its insoluble, colored state to fix it to the fibers. This process ensures
high fastness properties.
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Vat Dyeing Process for C.I. Vat Green 9
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Caption: Workflow of the vat dyeing process.

While C.I. Vat Green 9 is primarily an industrial dye, its complex polycyclic aromatic structure
and stability may present opportunities for investigation in materials science and
photochemistry.[2] However, its direct application in drug development is not documented.
Professionals in this field should note its chemical properties and potential for derivatization in
the context of developing novel functional molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. worlddyevariety.com [worlddyevariety.com]

e 2. Buy C.l. Vat Green 9 | 6369-65-9 [smolecule.com]

e 3.C.l. Vat Green 9 | C34H14N206 | CID 80733 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. VAT GREEN 9|CAS NO.6369-65-9/28780-10-1 [chinainterdyes.com]

e 5. echemi.com [echemi.com]

« To cite this document: BenchChem. [A Technical Overview of C.I. Vat Green 9: Molecular
Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584405#c-i-vat-green-9-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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